Cas no 1445951-10-9 (tert-butyl rel-(3S,5S)-3-hydroxy-1-oxa-9-azaspiro[4.5]decane-9-carboxylate)
Technical Introduction:
tert-butyl rel-(3S,5S)-3-hydroxy-1-oxa-9-azaspiro[4.5]decane-9-carboxylate is a chiral spirocyclic compound featuring a protected amine (Boc group) and a hydroxyl functionality. Its rigid spiro[4.5]decane scaffold enhances stereochemical stability, making it valuable for asymmetric synthesis and pharmaceutical intermediates. The tert-butyloxycarbonyl (Boc) group ensures selective deprotection under mild acidic conditions, while the hydroxy moiety offers derivatization potential. This compound is particularly useful in medicinal chemistry for constructing complex heterocycles or peptidomimetics, where precise stereocontrol is critical. Its well-defined stereochemistry (3S,5S) and functional group compatibility make it a versatile building block for targeted molecular design.
1445951-10-9 structure
Product Name:tert-butyl rel-(3S,5S)-3-hydroxy-1-oxa-9-azaspiro[4.5]decane-9-carboxylate
CAS No:1445951-10-9
MF:C13H23NO4
MW:257.3260242939
CID:4600268
Update Time:2025-05-27
tert-butyl rel-(3S,5S)-3-hydroxy-1-oxa-9-azaspiro[4.5]decane-9-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Racemic-(3S,5S)-Tert-Butyl 3-Hydroxy-1-Oxa-7-Azaspiro[4.5]Decane-7-Carboxylate
- Racemic-(3S,5S)-Tert-Butyl 3-Hydroxy-1-Oxa-7-Azaspiro[4.5]Decane-7-Carboxylate(WX101529)
- 1-Oxa-7-azaspiro[4.5]decane-7-carboxylic acid, 3-hydroxy-, 1,1-dimethylethyl ester, (3R,5R)-rel-
- tert-butyl rel-(3S,5S)-3-hydroxy-1-oxa-9-azaspiro[4.5]decane-9-carboxylate
-
- Inchi: 1S/C13H23NO4/c1-12(2,3)18-11(16)14-6-4-5-13(9-14)7-10(15)8-17-13/h10,15H,4-9H2,1-3H3/t10-,13-/m1/s1
- InChI Key: LILGESIHSOUCBM-ZWNOBZJWSA-N
- SMILES: O1[C@]2(CCCN(C(OC(C)(C)C)=O)C2)C[C@@H](O)C1
tert-butyl rel-(3S,5S)-3-hydroxy-1-oxa-9-azaspiro[4.5]decane-9-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00801741-1g |
tert-Butyl (3R,5R)-rel-3-hydroxy-1-oxa-7-azaspiro[4.5]decane-7-carboxylate |
1445951-10-9 | 97% | 1g |
¥13307.0 | 2023-04-01 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBES00362-100MG |
tert-butyl rel-(3S,5S)-3-hydroxy-1-oxa-9-azaspiro[4.5]decane-9-carboxylate |
1445951-10-9 | 95% | 100MG |
¥ 2,824.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBES00362-250MG |
tert-butyl rel-(3S,5S)-3-hydroxy-1-oxa-9-azaspiro[4.5]decane-9-carboxylate |
1445951-10-9 | 95% | 250MG |
¥ 4,514.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBES00362-500MG |
tert-butyl rel-(3S,5S)-3-hydroxy-1-oxa-9-azaspiro[4.5]decane-9-carboxylate |
1445951-10-9 | 95% | 500MG |
¥ 7,524.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBES00362-1G |
tert-butyl rel-(3S,5S)-3-hydroxy-1-oxa-9-azaspiro[4.5]decane-9-carboxylate |
1445951-10-9 | 95% | 1g |
¥ 11,286.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBES00362-5G |
tert-butyl rel-(3S,5S)-3-hydroxy-1-oxa-9-azaspiro[4.5]decane-9-carboxylate |
1445951-10-9 | 95% | 5g |
¥ 33,858.00 | 2023-03-31 | |
| 1PlusChem | 1P00HXKY-100mg |
Racemic-(3S,5S)-Tert-Butyl 3-Hydroxy-1-Oxa-7-Azaspiro[4.5]Decane-7-Carboxylate |
1445951-10-9 | 95% | 100mg |
$385.00 | 2024-06-20 | |
| 1PlusChem | 1P00HXKY-250mg |
Racemic-(3S,5S)-Tert-Butyl 3-Hydroxy-1-Oxa-7-Azaspiro[4.5]Decane-7-Carboxylate |
1445951-10-9 | 95% | 250mg |
$727.00 | 2024-06-20 | |
| 1PlusChem | 1P00HXKY-1g |
Racemic-(3S,5S)-Tert-Butyl 3-Hydroxy-1-Oxa-7-Azaspiro[4.5]Decane-7-Carboxylate |
1445951-10-9 | 95% | 1g |
$1478.00 | 2024-06-20 | |
| Aaron | AR00HXTA-100mg |
Racemic-(3S,5S)-Tert-Butyl 3-Hydroxy-1-Oxa-7-Azaspiro[4.5]Decane-7-Carboxylate |
1445951-10-9 | 95% | 100mg |
$424.00 | 2023-12-16 |
tert-butyl rel-(3S,5S)-3-hydroxy-1-oxa-9-azaspiro[4.5]decane-9-carboxylate Related Literature
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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